molecular formula C20H21N5O4S B2778546 4-((2-methylpiperidin-1-yl)sulfonyl)-N-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)benzamide CAS No. 862824-97-3

4-((2-methylpiperidin-1-yl)sulfonyl)-N-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)benzamide

Cat. No. B2778546
CAS RN: 862824-97-3
M. Wt: 427.48
InChI Key: OTWIUEYALLAGOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-((2-methylpiperidin-1-yl)sulfonyl)-N-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C20H21N5O4S and its molecular weight is 427.48. The purity is usually 95%.
BenchChem offers high-quality 4-((2-methylpiperidin-1-yl)sulfonyl)-N-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((2-methylpiperidin-1-yl)sulfonyl)-N-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

This compound, due to its 1,3,4-oxadiazole, sulfamoyl, and piperidine functionalities, is part of a broader class of compounds that have been synthesized and evaluated for various biological activities. Notably, derivatives of this compound class have been explored for their antibacterial properties. For instance, a study by Aziz‐ur‐Rehman et al. (2017) synthesized new 1,3,4-oxadiazole derivatives incorporating sulfamoyl and piperidine functionalities, showing valuable antibacterial results. This indicates a potential for compounds within this class to serve as leads for the development of new antibacterial agents (Aziz‐ur‐Rehman et al., 2017).

Anticancer and Anti-inflammatory Applications

Further, derivatives have shown promise in anti-inflammatory and anticancer applications. Gangapuram and Redda (2009) synthesized novel derivatives targeting anti-inflammatory and anticancer properties, highlighting the versatility of this compound class in therapeutic areas beyond antibacterial activity. These compounds, characterized by the incorporation of 1,3,4-oxadiazol-2-yl and piperidine moieties, displayed fair to good yields and potential as therapeutic agents (Gangapuram & Redda, 2009).

Antioxidant Activity

Additionally, the structural motif of 1,3,4-oxadiazole has been linked to antioxidant properties. Bondock, Adel, and Etman (2016) investigated new functionalized 1,3,4-oxadiazoles for their antioxidant activity, revealing that such derivatives could offer protective effects against DNA damage induced by oxidative stress. This suggests the potential of 4-((2-methylpiperidin-1-yl)sulfonyl)-N-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)benzamide derivatives in mitigating oxidative stress-related diseases (Bondock, Adel, & Etman, 2016).

properties

IUPAC Name

4-(2-methylpiperidin-1-yl)sulfonyl-N-(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21N5O4S/c1-14-4-2-3-13-25(14)30(27,28)17-7-5-15(6-8-17)18(26)22-20-24-23-19(29-20)16-9-11-21-12-10-16/h5-12,14H,2-4,13H2,1H3,(H,22,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OTWIUEYALLAGOV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=NC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21N5O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

427.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-((2-methylpiperidin-1-yl)sulfonyl)-N-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.